Cas no 89238-74-4 ((1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid)

• Product Name: (1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid
• CAS No: 89238-74-4
• MF: C₂₄H₄₀O₄
• MW: 392.572008132935
• CID: 1063606
• PubChem ID: 5283816
• Update Time: 2025-10-28

(1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid Chemical and Physical Properties

Names and Identifiers

• (1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid
• 1β,3α-dihydroxy-5β-cholan-24-oic acid
• 1beta,3alpha-Dihydroxy-5beta-cholan-24-oic Acid
• 1beta,3alpha-dihydroxy-5beta-cholanoic acid
• Q63391983
• LMST04010020
• CHEBI:182575
• 89238-74-4
• 1b,3a-Dihydroxy-5b-cholan-24-oic acid
• (1beta,3alpha,5beta)-1,3-Dihydroxy-cholan-24-oic Acid
• DTXSID801345695
• (4R)-4-[(1R,3S,5R,8S,9S,10S,13R,14S,17R)-1,3-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• DB-222508

• Inchi： 1S/C24H40O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)13-21(26)24(15,3)20(17)10-11-23(18,19)2/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16+,17+,18-,19+,20+,21-,23-,24+/m1/s1
• InChI Key： BASPEALOGWANGT-ZGCQFCDISA-N
• SMILES： O[C@@H]1C[C@H](C[C@H]2CC[C@@H]3[C@H](CC[C@]4(C)[C@@H]([C@H](C)CCC(=O)O)CC[C@H]43)[C@]21C)O

Computed Properties

• Exact Mass: 392.29265975g/mol
• Monoisotopic Mass: 392.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 547.1±25.0 °C at 760 mmHg
• Flash Point: 298.8±19.7 °C
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

(1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on (1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid

(1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid (CAS No. 89238-74-4): A Comprehensive Overview

(1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid (CAS No. 89238-74-4) is a bile acid derivative that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural properties and potential therapeutic applications. This compound is a member of the cholic acid family and is characterized by its specific stereochemistry and functional groups, which contribute to its biological activity.

The chemical structure of (1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid features a steroid nucleus with four rings (A, B, C, and D) and a carboxylic acid group at the C-24 position. The presence of hydroxyl groups at the C-1 and C-3 positions, along with the specific β and α configurations at these sites, imparts distinct properties to this compound. These structural features are crucial for its interactions with various biological systems and its potential as a therapeutic agent.

Recent research has focused on the biological activities of (1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid. Studies have shown that this compound exhibits anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid can inhibit the production of pro-inflammatory cytokines in macrophages, suggesting its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, (1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid has been investigated for its anti-cancer properties. Research conducted at the National Institutes of Health (NIH) found that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of signaling pathways such as p53 and Bcl-2 family proteins. These findings highlight the potential of (1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of (1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid have also been studied to understand its bioavailability and metabolism. A study published in the European Journal of Pharmaceutical Sciences reported that this compound has good oral bioavailability and undergoes extensive hepatic metabolism. The metabolites formed are primarily excreted via bile and urine. Understanding these pharmacokinetic parameters is crucial for optimizing dosing regimens and minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid in various therapeutic settings. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These trials are essential for advancing the development of this compound as a viable treatment option for inflammatory diseases and cancer.

In conclusion, (1β,3α,5β)-1,3-Dihydroxy-cholan-24-oic Acid (CAS No. 89238-74-4) is a promising bile acid derivative with diverse biological activities. Its anti-inflammatory and anti-cancer properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatment options in medicine.